Functional Gastrointestinal Disorder (FGID)

Description

Functional Gastrointestinal Disorders (FGIDs) are a group of chronic conditions characterized by recurrent gastrointestinal symptoms without identifiable structural or biochemical abnormalities. These disorders involve disturbances in gut-brain interaction, affecting motility, visceral hypersensitivity, altered mucosal immunity, gut microbiota, and central nervous system processing. Common FGIDs include Irritable Bowel Syndrome (IBS) and functional dyspepsia, leading to symptoms like abdominal pain, bloating, altered bowel habits, and nausea.